Cas no 5578-67-6 (Benzoic acid, 3,3'-methylenebis[2-hydroxy-)

• Product Name: Benzoic acid, 3,3'-methylenebis[2-hydroxy-
• CAS No: 5578-67-6
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 350916
• PubChem ID: 479504
• Update Time: 2025-04-19

Benzoic acid, 3,3'-methylenebis[2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dihydroxy-3,3'-methandiyl-di-benzoesaeure
• 2,2'-dihydroxy-3,3'-methanediyl-di-benzoic acid
• 3,3'-dicarboxy-2,2'-dihydroxydiphenylmethane
• 3,3'-methylenebis(2-hydroxybenzoic acid)
• AC1LA0SK
• AC1Q5U42
• AI3-08361
• Bis-(3-carboxy-2-hydroxy-phenyl)-methan
• EINECS 248-497-5
• Methylen-disalicylsaeure
• Methylenebis(2-hydroxybenzoic acid)
• Salicylic acid, methylenedi-
• SureCN633197
• NSC 622445
• 3-[(3-carboxy-2-hydroxyphenyl)methyl]-2-hydroxybenzoic acid
• 3,3'-Methylenedisalicylic acid
• A-2
• Benzoic acid, 3,3'-methylenebis[(2-hydroxy)-
• 5578-67-6
• Q27275689
• Benzoic acid, methylenebis[2-hydroxy-
• 3-[(3-carboxy-2-hydroxy-phenyl)methyl]-2-hydroxy-benzoic acid
• CHEMBL115052
• CR6OYN7LDN
• Benzoic acid, methylenebis(2-hydroxy-
• UNII-CR6OYN7LDN
• SCHEMBL633197
• FT-0619793
• Benzoic acid, 3,3'-methylenebis[2-hydroxy-

• Inchi： 1S/C15H12O6/c16-12-8(3-1-5-10(12)14(18)19)7-9-4-2-6-11(13(9)17)15(20)21/h1-6,16-17H,7H2,(H,18,19)(H,20,21)
• InChI Key： RWXFMUMBJLQGDZ-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC=CC=1CC1C=CC=C(C(=O)O)C=1O

Computed Properties

• Exact Mass: 288.06336
• Monoisotopic Mass: 288.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06